Cas no 1252600-34-2 (tert-butyl 2-(4-fluorophenyl)aminopropanoate)

• Product Name: tert-butyl 2-(4-fluorophenyl)aminopropanoate
• CAS No: 1252600-34-2
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 4582175
• PubChem ID: 64686926
• Update Time: 2025-10-31

tert-butyl 2-(4-fluorophenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(4-fluorophenyl)-, 1,1-dimethylethyl ester, (-)-
• tert-butyl 2-[(4-fluorophenyl)amino]propanoate
• tert-butyl 2-(4-fluorophenyl)aminopropanoate

• Inchi： 1S/C13H18FNO2/c1-9(12(16)17-13(2,3)4)15-11-7-5-10(14)6-8-11/h5-9,15H,1-4H3
• InChI Key： WAKBBAZGBXXVKE-UHFFFAOYSA-N
• SMILES： N(C1C=CC(F)=CC=1)C(C)C(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-(4-fluorophenyl)aminopropanoate

Introduction to Tert-butyl 2-(4-fluorophenyl)aminopropanoate (CAS No. 1252600-34-2)

Tert-butyl 2-(4-fluorophenyl)aminopropanoate, identified by the chemical compound code CAS No. 1252600-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a tert-butyl group and an aminopropanoate moiety linked to a 4-fluorophenyl ring, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The 4-fluorophenyl substituent introduces a fluorine atom into the aromatic ring, which is known to modulate the electronic properties and metabolic stability of pharmaceutical compounds. Fluoroaromatics are widely recognized for their ability to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. In the context of drug development, the incorporation of fluorine atoms can lead to more potent and selective therapeutic agents.

The tert-butyl 2-(4-fluorophenyl)aminopropanoate structure itself suggests potential applications in the synthesis of chiral auxiliaries, protease inhibitors, and other enzyme-targeting molecules. The presence of both an amine and a carboxylate group provides multiple sites for functionalization, allowing for the creation of complex derivatives with tailored biological activities. This flexibility makes it a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and interaction patterns of such compounds with high accuracy. Molecular modeling studies indicate that Tert-butyl 2-(4-fluorophenyl)aminopropanoate can form stable hydrogen bonds and π-stacking interactions with biological targets, suggesting its utility in designing small-molecule drugs that interact with proteins or nucleic acids.

In the realm of drug discovery, this compound has been explored as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The fluorine atom in the phenyl ring can influence the binding kinetics by increasing lipophilicity or by participating in halogen bonding interactions with the target protein. Such interactions are often critical for achieving high-affinity binding in drug design.

Moreover, the tert-butyl group serves as a protecting group for secondary amine functionalities, allowing for selective reactions at other sites within the molecule. This property is particularly useful in multi-step synthetic routes where orthogonal reaction conditions are required. The stability of the tert-butyl ester linkage also ensures that the compound remains intact under various reaction conditions, facilitating its use in large-scale synthesis.

Current research is focusing on developing novel methodologies for synthesizing fluorinated amino acid derivatives, which are essential components in peptide-based drugs. Tert-butyl 2-(4-fluorophenyl)aminopropanoate could serve as a key intermediate in these processes, offering a streamlined route to complex peptidomimetics. Such mimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or rapid degradation.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced pharmacological properties. For instance, fluoroquinolones and fluoroethynylethanolamines are well-known classes of drugs that benefit from fluorine substitution. The structural motif of Tert-butyl 2-(4-fluorophenyl)aminopropanoate aligns with these trends, making it a promising candidate for further development.

In conclusion, Tert-butyl 2-(4-fluorophenyl)aminopropanoate (CAS No. 1252600-34-2) represents a significant advancement in synthetic chemistry with potential applications across multiple therapeutic areas. Its unique structural features—combining a tert-butyl group, an amine, an ester, and a 4-fluorophenyl moiety—make it an invaluable tool for medicinal chemists seeking to develop innovative drug candidates. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in future pharmaceutical developments.